3-hydroxy-6-(hydroxymethyl)-2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4H-pyran-4-one

• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• IUPAC Name: 3-hydroxy-6-(hydroxymethyl)-2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C16H19N3O4/c20-11-12-9-13(21)16(22)14(23-12)10-18-5-7-19(8-6-18)15-3-1-2-4-17-15/h1-4,9,20,22H,5-8,10-11H2
• InChI Key: YTNDTWPIXUHQMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C(=O)C=C(O2)CO)O)C3=CC=CC=N3

Description

3-Hydroxy-6-(hydroxymethyl)-2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4H-pyran-4-one is a kojic acid derivative designed to enhance bioactivity through structural modifications. Kojic acid, a natural fungal metabolite, is renowned for its tyrosinase inhibitory properties, which are critical for managing hyperpigmentation disorders. This compound integrates a pyridin-2-ylpiperazine moiety at the C2 position of the pyranone core, enhancing binding affinity to enzymatic targets like tyrosinase . The hydroxymethyl group at C6 and hydroxyl group at C3 retain the parent compound’s metal-chelating ability, while the pyridin-2-ylpiperazine substituent introduces steric and electronic effects that modulate enzyme interaction .

Biological Activity

3-Hydroxy-6-(hydroxymethyl)-2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4H-pyran-4-one is a complex heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial, antiviral, and anticancer properties, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound's structure can be analyzed through its molecular formula and weight:

• Molecular Formula: C18H22N2O4
• Molecular Weight: 342.38 g/mol

The presence of hydroxymethyl and pyridine groups suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor binding.

1. Antimicrobial Activity

Research indicates that derivatives of 4H-pyran compounds exhibit significant antimicrobial properties. A study evaluated the antimicrobial efficacy of various 4H-pyran derivatives against Mycobacterium bovis and other pathogens. The results showed that many synthesized compounds demonstrated promising activity, particularly against gram-positive bacteria and fungi .

Table 1: Antimicrobial Activity of 4H-Pyran Derivatives

Compound	Target Pathogen	Activity (MIC µg/mL)
Compound A	Mycobacterium bovis	12
Compound B	Staphylococcus aureus	25
Compound C	Candida albicans	15

2. Antiviral Activity

The compound has been investigated for its potential as an HIV integrase inhibitor. A series of studies focused on the optimization of pyran derivatives, revealing that certain substitutions led to low micromolar IC50 values, indicating strong antiviral activity. For instance, derivatives with para-substituted aromatic rings showed IC50 values as low as 0.37 µM .

Table 2: Inhibitory Potency Against HIV Integrase

Compound	IC50 (µM)	Type of Substitution
HPb	0.37	Para-bromobenzyl
HPd	0.70	Para-chlorobenzyl

3. Anticancer Activity

Several studies have highlighted the anticancer potential of pyran derivatives. The mechanism often involves the induction of apoptosis in cancer cells through various pathways, including the inhibition of cell cycle progression and modulation of apoptosis-related proteins .

Case Study: Anticancer Effects on Breast Cancer Cell Lines
A recent study evaluated the effects of a related pyran derivative on MCF-7 breast cancer cells, demonstrating a significant reduction in cell viability at concentrations above 20 µM over a period of 48 hours.

Table 3: Effect on MCF-7 Cell Viability

Concentration (µM)	Cell Viability (%)
0	100
10	85
20	50
40	30

The biological activities of this compound can be attributed to its ability to chelate metal ions and interact with various biological macromolecules, including proteins and nucleic acids. The presence of hydroxymethyl groups enhances solubility, potentially increasing bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally analogous derivatives, emphasizing substituent variations, molecular properties, and biological activities:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Biological Activity	Reference
Target Compound : 3-hydroxy-6-(hydroxymethyl)-2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4H-pyran-4-one	C2: 4-pyridin-2-ylpiperazine	C16H20N3O4	318.35	High tyrosinase inhibition (uncompetitive mode), potential anti-hyperpigmentation agent
Analog 1 : 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperazin-1-yl)methyl]-4H-pyran-4-one	C2: 4-methylpiperazine	C12H18N2O4	254.29	Moderate tyrosinase inhibition; lower binding affinity compared to target compound
Analog 2 : 3-hydroxy-6-(hydroxymethyl)-2-((3-nitrophenyl)(pyridin-2-ylamino)methyl)-4H-pyran-4-one (4h)	C2: 3-nitrophenyl + pyridin-2-ylamino	C18H15N3O6	369.33	IC50 = 5 μM (tyrosinase); uncompetitive inhibition, strong melanogenesis suppression
Analog 3 : 3-hydroxy-6-(hydroxymethyl)-2-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-4H-pyran-4-one	C2: 4-methoxyphenylpiperazine	C18H22N2O5	346.38	Enhanced solubility; moderate activity in protein binding assays (e.g., 1EVE)
Analog 4 : 3-hydroxy-6-(hydroxymethyl)-2-(piperidin-1-ylmethyl)-4H-pyran-4-one	C2: piperidine	C12H17NO4	239.27	Limited tyrosinase inhibition; used as a scaffold for further derivatization

Structural and Functional Insights

• Substituent Effects :
  • Pyridin-2-ylpiperazine vs. Methylpiperazine : The pyridin-2-yl group in the target compound introduces π-π stacking interactions with tyrosinase’s aromatic residues, improving binding affinity compared to methylpiperazine analogs .
  • Nitrophenyl Modifications : Analog 2 (4h) exhibits superior tyrosinase inhibition (IC50 = 5 μM) due to the electron-withdrawing nitro group, which stabilizes enzyme-inhibitor complexes via hydrophobic and polar interactions .
  • Methoxy-Substituted Derivatives : Analog 3’s 4-methoxyphenyl group enhances aqueous solubility but reduces tyrosinase affinity, suggesting a trade-off between pharmacokinetics and potency .

Mechanistic Comparisons

• Tyrosinase Inhibition: The target compound and Analog 2 (4h) bind tyrosinase in an uncompetitive manner, targeting the enzyme-substrate complex rather than the free enzyme. This mechanism is distinct from kojic acid’s competitive inhibition, reducing substrate turnover more effectively .
• Molecular Dynamics : Docking simulations reveal that the pyridin-2-ylpiperazine moiety in the target compound forms hydrogen bonds with tyrosinase’s His263 and Asn260 residues, critical for catalytic activity .

Pharmacological Potential

• Hyperpigmentation Control: The target compound and Analog 2 are prioritized for dermatological applications due to low IC50 values and robust melanogenesis pathway targeting .